Cas no 2171574-05-1 (methyl 2-amino-5-cyclopropylpent-4-ynoate)

• Product Name: methyl 2-amino-5-cyclopropylpent-4-ynoate
• CAS No: 2171574-05-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6351039
• PubChem ID: 165524539
• Update Time: 2025-06-07

methyl 2-amino-5-cyclopropylpent-4-ynoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-5-cyclopropylpent-4-ynoate
• 2171574-05-1
• EN300-1300683

• Inchi： 1S/C9H13NO2/c1-12-9(11)8(10)4-2-3-7-5-6-7/h7-8H,4-6,10H2,1H3
• InChI Key： CVEUPZODLMWRDX-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC#CC1CC1)N)=O

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-5-cyclopropylpent-4-ynoate

Methyl 2-amino-5-cyclopropylpent-4-ynoate (CAS No. 2171574-05-1): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-amino-5-cyclopropylpent-4-ynoate (CAS No. 2171574-05-1) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound, characterized by its cyclopropyl and propynoate functional groups, represents a fascinating subject of study for researchers exploring novel molecular architectures and their applications in drug discovery and therapeutic development.

The molecular structure of methyl 2-amino-5-cyclopropylpent-4-ynoate encompasses a cyanoacrylate moiety, which is known for its reactivity and versatility in forming various chemical bonds. This reactivity makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecules that mimic natural products or designed bioactive entities. The presence of both an amino group and a cyclopropyl ring introduces multiple points of interaction with biological targets, making this compound a promising candidate for further exploration.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific proteins or enzymes. The unique structural features of methyl 2-amino-5-cyclopropylpent-4-ynoate suggest potential applications in the design of inhibitors or activators for therapeutic targets. For instance, the cyclopropyl group can serve as a rigid scaffold to occupy specific binding pockets, while the amino group can engage in hydrogen bonding or other non-covalent interactions with the target molecule.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex pharmacophores. Researchers have leveraged similar structural motifs to develop molecules with anti-inflammatory, anticancer, and antimicrobial properties. The propynoate group, in particular, can be further functionalized through various chemical transformations, allowing for the creation of diverse derivatives with tailored biological activities. This flexibility makes methyl 2-amino-5-cyclopropylpent-4-ynoate an attractive starting point for synthetic chemists aiming to explore new chemical spaces.

The synthesis of methyl 2-amino-5-cyclopropylpent-4-ynoate presents both challenges and opportunities for chemists. The need to introduce the cyclopropyl ring and the propynoate group in high yield and purity requires careful optimization of reaction conditions. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and organometallic chemistry, have provided new tools for constructing complex molecules like this one. These techniques have enabled researchers to access novel derivatives more efficiently, accelerating the discovery process.

In addition to its synthetic utility, methyl 2-amino-5-cyclopropylpent-4-ynoate has shown promise in preliminary biological assays. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways. For example, modifications to the amino group or the cyclopropyl ring have been explored to enhance binding affinity and selectivity towards target proteins. Such findings underscore the importance of structure-based drug design approaches in leveraging compounds like this one for therapeutic applications.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between methyl 2-amino-5-cyclopropylpent-4-ynoate and biological targets. These computational methods allow researchers to predict binding modes, assess affinity scores, and identify key residues involved in molecular recognition. By integrating experimental data with computational insights, scientists can refine their designs to optimize potency and minimize off-target effects.

The future prospects for methyl 2-amino-5-cyclopropylpent-4-ynoate are vast, particularly as new synthetic strategies and biotechnological tools continue to emerge. Ongoing research aims to expand the chemical space accessible through this compound by exploring novel derivatives and exploring their biological activities. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, methyl 2-amino-5-cyclopropylpent-4-ynoate (CAS No. 2171574-05-1) represents a significant advancement in the field of chemical biology. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts. As research progresses, this compound is expected to play a pivotal role in developing novel therapeutics that address unmet medical needs.